N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide

• IUPAC Name: N-(4-methyl-3-oxo-1,4-benzoxazin-7-yl)prop-2-enamide
• InChI: InChI=1S/C12H12N2O3/c1-3-11(15)13-8-4-5-9-10(6-8)17-7-12(16)14(9)2/h3-6H,1,7H2,2H3,(H,13,15)
• InChI Key: OTGYREIZHRGVSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=C1C=CC(=C2)NC(=O)C=C
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

“N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)prop-2-enamide” is a complex organic compound. It contains a benzoxazine ring, which is a type of heterocyclic compound. Benzoxazines are known for their wide range of biological activities and are used in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of similar benzoxazine compounds often involves the reaction of 2-aminophenols with 2-bromoalkanoates. The use of a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) is critical for achieving a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction to furnish the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoxazine ring, a prop-2-enamide group, and a methyl group attached to the benzoxazine ring.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

The synthesis of pyrrole-3-carboxylic acid amides is of significant interest due to their central role in successful drugs like Atorvastatin and Sunitinib . These compounds exhibit cholesterol-lowering and anti-cancer properties, respectively. .

Antimicrobial Activity

Pyrrolin-4-ones, including our compound, have demonstrated antimicrobial activity. .

Antioxidant Properties

Research indicates that certain pyrrolin-4-ones possess antioxidant properties. .

Antidepressant Potential

While further investigation is needed, some pyrrolin-4-ones have shown antidepressant effects. .

Anticonvulsant Properties

Pyrrolin-4-ones have been investigated for their anticonvulsant activity. .

Acetylcholinesterase Inhibition for Alzheimer’s Disease

Given the importance of acetylcholinesterase inhibitors in Alzheimer’s disease treatment, exploring our compound’s potential in this area is worthwhile. .